Cas no 113779-19-4 (methyl benzo[e]pyren-4-ylacetate)

• Product Name: methyl benzo[e]pyren-4-ylacetate
• CAS No: 113779-19-4
• MF: C₂₃H₁₆O₂
• MW: 324.371946334839
• CID: 1201243
• PubChem ID: 188807
• Update Time: 2025-04-20

methyl benzo[e]pyren-4-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl benzo[e]pyren-4-ylacetate
• methyl 2-benzo[e]pyren-4-ylacetate
• DTXSID90150548
• 113779-19-4
• Benzo(e)pyrene-4-acetic acid, methyl ester

• Inchi： 1S/C23H16O2/c1-25-21(24)13-15-12-14-6-4-10-19-17-7-2-3-8-18(17)20-11-5-9-16(15)23(20)22(14)19/h2-12H,13H2,1H3
• InChI Key： RDSORQICYMAIPR-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=C2C=CC=C3C4C=CC=CC=4C4=CC=CC=1C4=C32)=O

Computed Properties

• Exact Mass: 324.11508
• Monoisotopic Mass: 324.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.303
• Boiling Point: 530.7°C at 760 mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.798
• PSA: 26.3